Cas no 82344-82-9 (COELONIN)
COELONIN structure
Product Name:COELONIN
CAS No:82344-82-9
MF:C15H14O3
MW:242.269864559174
CID:2005689
PubChem ID:11390848
Update Time:2024-10-27
COELONIN Chemical and Physical Properties
Names and Identifiers
-
- 2,7-dihydroxy-4-methoxy-9,10-dihydrophenanthrene
- 4-methoxy-9,10-dihydrophenanthrene-2,7-diol
- 9,10-dihydro-4-methoxyphenanthrene-2,7-diol
- coelin
- Coelonin
- 9,10-Dihydro-4-methoxy-2,7-phenanthrenediol
- 2
- Coelonin, >=95% (LC/MS-ELSD)
- 9,10-Dihydro-4-methoxy-2,7-phenanthrenediol (ACI)
- HY-N8884
- AKOS040761520
- 82344-82-9
- FS-7908
- CHEMBL560627
- DTXSID801319163
- CS-0149296
- DA-62438
- COELONIN
-
- Inchi: 1S/C15H14O3/c1-18-14-8-12(17)7-10-3-2-9-6-11(16)4-5-13(9)15(10)14/h4-8,16-17H,2-3H2,1H3
- InChI Key: OPPGAHUCKDKQJR-UHFFFAOYSA-N
- SMILES: OC1C=C2CCC3C(C2=CC=1)=C(OC)C=C(O)C=3
Computed Properties
- Exact Mass: 242.09400
- Monoisotopic Mass: 242.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
- XLogP3: 3.1
Experimental Properties
- Color/Form: Powder
- Density: 1.296±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 84 ºC
- Boiling Point: 507.3±50.0 °C at 760 mmHg
- Flash Point: 260.6±30.1 °C
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
- PSA: 49.69000
- LogP: 2.87200
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
COELONIN Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 3077 9 / PGIII
- WGK Germany:3
- Hazard Category Code: 50
- Safety Instruction: 61
-
Hazardous Material Identification:
- Storage Condition:?20°C
COELONIN Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN92693-5mg |
Coelonin |
82344-82-9 | >=98% | 5mg |
$388 | 2021-07-22 | |
| ChemFaces | CFN92693-5mg |
Coelonin |
82344-82-9 | >=98% | 5mg |
$388 | 2023-09-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3688-5 mg |
Coelonin |
82344-82-9 | 5mg |
¥4074.00 | 2022-06-08 | ||
| TRC | C636100-1mg |
Coelonin |
82344-82-9 | 1mg |
$ 220.00 | 2022-06-08 | ||
| TRC | C636100-10mg |
Coelonin |
82344-82-9 | 10mg |
$ 1735.00 | 2022-06-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C877221-5mg |
Coelonin |
82344-82-9 | 98% | 5mg |
¥2,479.50 | 2022-06-08 | |
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP05483-5mg |
Coelonin |
82344-82-9 | 98.0% | 5mg |
¥3400 | 2023-09-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C87120-5mg |
Coelonin |
82344-82-9 | ,HPLC≥95% | 5mg |
¥4640.0 | 2023-09-09 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B50889-5mg |
Coelonin |
82344-82-9 | ,HPLC≥95% | 5mg |
¥4800.00 | 2022-06-08 | |
| TRC | C636100-5mg |
Coelonin |
82344-82-9 | 5mg |
$173.00 | 2023-05-18 |
COELONIN Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
82344-82-9 (COELONIN) Related Products
- 1070883-79-2(phochinenin K)
- 1334422-79-5(4,7,4',7',4",7"-hexahydroxy-2,2',2"-trimethoxy-[9,9',9",10,10',10"]-hexahydro-1,8,1',6"-triphenanthrene)
- 909118-78-1(2,7'-dimethoxy-9,9',10,10'-tetrahydro-1,2'-biphenanthrene-3',4,5',7-tetrol)
- 120090-80-4(4,4'-dimethoxy-9,9',10,10'-tetrahydro-[1,1'-biphenanthrene]-2,2',7,7'-tetraol)
- 126721-53-7(biestriarene A)
- 41060-05-3(2,5-dihydroxy-4-methoxy-9,10-dihydrophenanthrene)
- 54888-77-6(2,4,7-trimethoxy-9,10-dihydrophenanthrene)
- 909248-04-0(4,7'-dimethoxy-9,9',10,10'-tetrahydro-2,2'-biphenanthrene-1,3',5',7-tetrol)
- 41060-20-2(2,4-Dimethoxy-7-hydroxy-9,10-dihydro-phenanthren)
- 41060-06-4(4-Phenanthrenol,9,10-dihydro-5,7-dimethoxy-)
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